Sodium-potassium silicate

• Molecular Formula: KNaO3Si
• Molecular Weight: 138.171 g/mol
• IUPAC Name: potassium;sodium;dioxido(oxo)silane
• InChI: InChI=1S/K.Na.O3Si/c;;1-4(2)3/q2*+1;-2
• InChI Key: FASTZPULWMIMJA-UHFFFAOYSA-N
• Canonical SMILES: [O-][Si](=O)[O-].[Na+].[K+]

Description

Sodium-potassium silicate is an inorganic compound composed of sodium, potassium, and silicate ionsThis compound is widely used in various industrial applications, including adhesives, coatings, and cements, due to its excellent binding and adhesive properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium-potassium silicate can be synthesized by reacting silica (silicon dioxide) with a mixture of sodium hydroxide and potassium hydroxide. The reaction typically occurs at high temperatures, around 1000°C, to ensure complete dissolution of silica. The general reaction is as follows: [ \text{SiO}_2 + 2\text{NaOH} + 2\text{KOH} \rightarrow \text{Na}_2\text{SiO}_3 + \text{K}_2\text{SiO}_3 + 2\text{H}_2\text{O} ]

Industrial Production Methods: In industrial settings, this compound is produced by melting a mixture of quartz sand and sodium carbonate or potassium carbonate in a furnace. The molten mixture is then cooled and dissolved in water to form a viscous liquid. This method ensures a high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: Sodium-potassium silicate undergoes various chemical reactions, including:

Hydrolysis: When dissolved in water, it forms silicic acid and alkali hydroxides.

Neutralization: Reacts with acids to form silica gel and corresponding salts.

Polymerization: Forms polymeric silicate structures under certain conditions.

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid.

Bases: Sodium hydroxide, potassium hydroxide.

Conditions: Reactions typically occur at room temperature or slightly elevated temperatures.

Major Products:

Silica Gel: Formed during neutralization with acids.

Polymeric Silicates: Formed during polymerization reactions.

Scientific Research Applications

Sodium-potassium silicate has a wide range of applications in scientific research:

Chemistry: Used as a precursor for synthesizing silica nanoparticles and other silicon-based materials.

Biology: Acts as a protective agent for plants under stress conditions, enhancing growth and resistance

Industry: Used in the production of cements, coatings, and as a fire retardant in wood treatment.

Mechanism of Action

The mechanism of action of sodium-potassium silicate involves its ability to form a durable network of silicate bonds. When applied to surfaces, it reacts with the substrate to form a strong, adhesive layer that enhances the material’s resistance to thermal and mechanical stresses . In biological systems, it promotes the uptake of essential nutrients and enhances the plant’s tolerance to abiotic stresses by forming a protective barrier .

Comparison with Similar Compounds

Sodium Silicate: Composed of sodium oxide and silicon dioxide.

Potassium Silicate: Composed of potassium oxide and silicon dioxide.

Uniqueness: Sodium-potassium silicate combines the properties of both sodium and potassium silicates, offering enhanced binding and adhesive properties. It is more versatile in its applications due to the combined effects of sodium and potassium ions, making it suitable for a broader range of industrial and scientific uses .